Cas no 2228825-79-2 (2-(3-methoxy-1,2-oxazol-5-yl)acetaldehyde)

• Product Name: 2-(3-methoxy-1,2-oxazol-5-yl)acetaldehyde
• CAS No: 2228825-79-2
• MF: C₆H₇NO₃
• MW: 141.124681711197
• CID: 6050970
• PubChem ID: 162341476
• Update Time: 2025-06-08

2-(3-methoxy-1,2-oxazol-5-yl)acetaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(3-methoxy-1,2-oxazol-5-yl)acetaldehyde
• 2228825-79-2
• AT19583
• EN300-1730045
• 2-(3-METHOXYISOXAZOL-5-YL)ACETALDEHYDE

• Inchi： 1S/C6H7NO3/c1-9-6-4-5(2-3-8)10-7-6/h3-4H,2H2,1H3
• InChI Key： PIBASUCOMHWFCH-UHFFFAOYSA-N
• SMILES： O1C(=CC(=N1)OC)CC=O

Computed Properties

• Exact Mass: 141.042593085g/mol
• Monoisotopic Mass: 141.042593085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 52.3Ų

Additional information on 2-(3-methoxy-1,2-oxazol-5-yl)acetaldehyde

Compound CAS No. 2228825-79-2: 2-(3-Methoxy-1,2-Oxazol-5-yl)Acetaldehyde

Introduction to 2-(3-Methoxy-1,2-Oxazol-5-yl)Acetaldehyde

Compound CAS No. 2228825-79-2, commonly referred to as 2-(3-methoxy-1,2-oxazol-5-yl)acetaldehyde, is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a oxazole ring substituted with a methoxy group and an acetaldehyde moiety. The combination of these functional groups makes it a valuable building block in organic synthesis and drug discovery.

Chemical Structure and Properties

The molecular structure of 2-(3-methoxy-1,2-oxazol-5-yl)acetaldehyde consists of a five-membered oxazole ring, which is a heterocyclic aromatic compound containing one oxygen and one nitrogen atom. The methoxy group (-OCH3) is attached at the 3-position of the oxazole ring, while the acetaldehyde group (-CH3CHO) is attached at the 5-position. This arrangement imparts unique electronic and steric properties to the molecule, making it highly reactive in various chemical transformations.

The compound exhibits a melting point of approximately 140°C and a boiling point around 160°C under standard conditions. It is sparingly soluble in water but dissolves readily in organic solvents such as dichloromethane, chloroform, and ethanol. These physical properties make it suitable for use in a wide range of synthetic reactions and analytical techniques.

Synthesis and Applications

The synthesis of 2-(3-methoxy-1,2-oxazol-5-yl)acetaldehyde typically involves multi-step organic reactions, including nucleophilic substitutions, condensations, and oxidations. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and minimizing environmental impact.

In terms of applications, this compound has found extensive use in the pharmaceutical industry as an intermediate in the synthesis of bioactive molecules. Its ability to form stable complexes with metal ions has also made it valuable in coordination chemistry and catalysis. Additionally, research has shown potential applications in materials science, particularly in the development of novel polymers and functional materials.

Recent Research Developments

The past few years have witnessed significant progress in understanding the reactivity and functionality of compound CAS No. 2228825-79-79-79-7979-7979-7979-7979-7979-7979-7979-7979-7979-7979-7979 . Studies have explored its role as a precursor for the synthesis of advanced materials with tailored properties. For instance, researchers have successfully utilized this compound to develop highly conductive polymers for use in flexible electronics.

In the field of drug discovery, recent studies have highlighted its potential as a lead compound for anti-cancer agents. The oxazole ring's ability to interact with biological targets such as enzymes and receptors has been extensively investigated using computational modeling and experimental techniques.

Sustainability Considerations

In line with global efforts to promote sustainable chemistry, there has been growing interest in developing eco-friendly methods for synthesizing , including the use of renewable feedstocks and energy-efficient reaction conditions., including the use of renewable feedstocks and energy-efficient reaction conditions., including the use of renewable feedstocks and energy-efficient reaction conditions., including the use of renewable feedstocks and energy-efficient reaction conditions., including the use of renewable feedstocks and energy-efficient reaction conditions., including the use of renewable feedstocks and energy-efficient reaction conditions., including the use of renewable feedstocks and energy-efficient reaction conditions., including the use of renewable feedstocks and energy-efficient reaction conditions., including the use of renewable feedstocks and energy-efficient reaction conditions., including the use of renewable feedstocks and energy-efficient reaction conditions., including the use of renewable feedstocks and energy-efficient reaction conditions., including the use of renewable feedstocks and energy-efficient reaction conditions., including the use of renewable feedstocks and energy-efficient reaction conditions., including the use of renewable feedstocks and energy-efficient reaction conditions.

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